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Compound of Interest

Compound Name: ML-193

Cat. No.: B1676639

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a comprehensive guide for the preparation of a stock solution of ML-
193, a potent and selective GPR55 antagonist.[1] Included are the physicochemical properties
of ML-193, detailed protocols for solubilization, and recommendations for storage to ensure the
integrity and stability of the compound for research applications. Adherence to these guidelines
is crucial for obtaining accurate and reproducible experimental results.

Physicochemical Properties of ML-193

A thorough understanding of the chemical and physical characteristics of ML-193 is essential
for its proper handling and use in experimental settings. The key quantitative data are
summarized in the table below for easy reference.
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Property Value Source
Molecular Weight 527.59 g/mol [1]
Molecular Formula C28H25Ns504S [2]

White to light yellow crystalline

Appearance solid

Purity 295% - 298%
Solubility (DMSO) Up to 100 mM
Solubility (DMF) 1 mg/mL
Solubility (Ethanol) 0.1 mg/mL
CAS Number 713121-80-3

Experimental Protocols
Materials and Equipment

e ML-193 powder

o Dimethyl sulfoxide (DMSO), anhydrous

o Sterile, amber microcentrifuge tubes or vials

o Calibrated analytical balance

e \ortex mixer

o Pipettes and sterile, filtered pipette tips

» Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

Preparation of a 10 mM DMSO Stock Solution

This protocol describes the preparation of a 10 mM stock solution of ML-193 in DMSO, a

common solvent for this compound.
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Pre-weighing Preparation: Before handling the compound, ensure that all necessary
equipment is clean and readily accessible. Tare the analytical balance with a sterile
microcentrifuge tube.

Weighing ML-193: Carefully weigh the desired amount of ML-193 powder into the tared tube.
For example, to prepare 1 mL of a 10 mM stock solution, weigh out 5.28 mg of ML-193.

o Calculation:

Molecular Weight (MW) = 527.59 g/mol

Desired Concentration (C) = 10 mM = 0.01 mol/L

Desired Volume (V) =1 mL=0.001L

Mass (m) = C *V * MW = 0.01 mol/L * 0.001 L * 527.59 g/mol = 0.0052759 g = 5.28 mg

Solubilization: Add the appropriate volume of anhydrous DMSO to the tube containing the
ML-193 powder. For a 10 mM solution from 5.28 mg of ML-193, add 1 mL of DMSO.

Dissolution: Close the tube tightly and vortex thoroughly until the solid is completely
dissolved. If precipitation or phase separation occurs, gentle heating and/or sonication can
be used to aid dissolution.

Aliquoting and Storage: To avoid repeated freeze-thaw cycles, which can degrade the
compound, it is recommended to aliquot the stock solution into smaller, single-use volumes
in sterile, amber microcentrifuge tubes.

Storage Conditions: Store the aliquoted stock solution at -20°C for short-term storage (up to
1 month) or at -80°C for long-term storage (up to 6 months). Properly stored, ML-193 is
stable for at least two years.

Visualized Workflows and Pathways
Experimental Workflow for Stock Solution Preparation

The following diagram illustrates the step-by-step process for preparing a stock solution of ML-
193.
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Workflow for ML-193 Stock Solution Preparation.

Hypothetical Signaling Pathway Involving ML-193

ML-193 is known to be a selective antagonist of GPR55 and has been shown to inhibit ERK
signaling in vitro. The diagram below depicts a simplified, hypothetical signaling pathway where

ML-193 exerts its inhibitory effect.
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Inhibitory action of ML-193 on a GPR55 signaling pathway.

Safety Precautions

ML-193 is intended for research use only. Standard laboratory safety practices should be
followed when handling this compound. This includes the use of appropriate personal
protective equipment (PPE) such as a lab coat, gloves, and safety glasses. Avoid inhalation of
dust and contact with skin and eyes. In case of contact, wash the affected area thoroughly with
water. For further safety information, refer to the Safety Data Sheet (SDS) provided by the
supplier.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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